2-(1-(Triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)propan-2-ol

Specification

• CAS No.: 918523-63-4
• Molecular Formula: C19H32N2OSi
• Molecular Weight: 332.6 g/mol
• IUPAC Name: 2-[1-tri(propan-2-yl)silylpyrrolo[2,3-b]pyridin-5-yl]propan-2-ol
• Standard InChI: InChI=1S/C19H32N2OSi/c1-13(2)23(14(3)4,15(5)6)21-10-9-16-11-17(19(7,8)22)12-20-18(16)21/h9-15,22H,1-8H3
• Standard InChI Key: MXBIIYIIDGTFIP-UHFFFAOYSA-N
• SMILES: CC(C)[Si](C(C)C)(C(C)C)N1C=CC2=CC(=CN=C21)C(C)(C)O
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)N1C=CC2=CC(=CN=C21)C(C)(C)O

Introduction

2-(1-(Triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)propan-2-ol is a complex organic compound with a molecular formula of C19H32N2OSi and a molecular weight of approximately 332.56 g/mol. This compound features a pyrrolo[2,3-b]pyridine core, which is a heterocyclic structure consisting of a pyrrole ring fused to a pyridine ring. The presence of a triisopropylsilyl (TIPS) group attached to the nitrogen atom of the pyrrolo[2,3-b]pyridine ring is notable, as it serves as a protecting group in organic synthesis. The compound also includes a propan-2-ol moiety, which is attached to the pyridine ring at the 5-position.

Synthesis and Applications

The synthesis of compounds like 2-(1-(Triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)propan-2-ol typically involves the use of protecting groups such as triisopropylsilyl to facilitate the formation of complex heterocyclic structures. These compounds are often intermediates in the synthesis of more complex molecules, including pharmaceuticals and other biologically active compounds.

While specific applications of 2-(1-(Triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)propan-2-ol are not widely documented, compounds with similar structures are often explored for their potential in medicinal chemistry due to their ability to interact with biological targets.

Storage and Handling

The storage conditions for 2-(1-(Triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)propan-2-ol typically require a cool, dry environment, often between 2°C and 8°C, to maintain stability and prevent degradation.